Cas no 2248414-56-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopropoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopropoxybenzoate
• CAS No: 2248414-56-2
• MF: C₁₈H₁₃NO₅
• MW: 323.299525022507
• CID: 6435522
• PubChem ID: 165720048
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopropoxybenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517038
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopropoxybenzoate
• 2248414-56-2

• Inchi： 1S/C18H13NO5/c20-16-14-3-1-2-4-15(14)17(21)19(16)24-18(22)11-5-7-12(8-6-11)23-13-9-10-13/h1-8,13H,9-10H2
• InChI Key： XUSOHACDKMSMMA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC=1)C1CC1

Computed Properties

• Exact Mass: 323.07937252g/mol
• Monoisotopic Mass: 323.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopropoxybenzoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl 4-Cyclopropoxybenzoate: A Comprehensive Overview

The compound with CAS number 2248414-56-2, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopropoxybenzoate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in advanced materials and pharmaceuticals.

1,3-Dioxo-2,3-dihydro-1H-isoindol is a heterocyclic compound that forms the core of this molecule, while the 4-cyclopropoxybenzoate group introduces additional functional diversity. The combination of these two moieties results in a molecule with intriguing electronic and structural properties.

Recent studies have highlighted the importance of heterocyclic compounds like this one in the development of new materials with tailored properties. For instance, researchers have explored the use of isoindole derivatives in the creation of advanced polymers and organic electronics due to their ability to form stable π-conjugated systems.

The cyclopropoxy group attached to the benzoate moiety adds another layer of complexity to this compound's structure. Cyclopropane rings are known for their unique strain-induced reactivity, which can be harnessed in various chemical transformations. This feature makes 4-cyclopropoxybenzoate derivatives valuable in both synthetic chemistry and drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including coupling reactions and cyclization processes. The choice of synthetic pathway often depends on the desired scale and purity of the product, as well as the availability of starting materials.

From an applications perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopropoxybenzoate has shown promise in several areas. For example, its electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Additionally, its structural versatility could lead to applications in drug delivery systems and biocompatible materials.

Recent advancements in computational chemistry have also shed light on the molecular dynamics and electronic structure of this compound. Researchers have employed density functional theory (DFT) calculations to study its electronic transitions and stability under various conditions.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-cyclopropoxybenzoate is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable subject for further research and development.